Cas no 66849-11-4 (2-isopropoxybenzoyl chloride)

• Product Name: 2-isopropoxybenzoyl chloride
• CAS No: 66849-11-4
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD11111058
• CID: 964778
• PubChem ID: 15921914
• Update Time: 2025-09-20

2-isopropoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• benzoyl chloride, 2-(1-methylethoxy)- (9ci)
• 2-Isopropoxybenzoyl chloride
• 2-isopropoxy-benzoyl chloride
• BBL014980
• isopropoxy benzoyl chloride
• SBB050730
• isopropoxybenzoyl chloride
• SCHEMBL2154267
• 66849-11-4
• A1-04326
• 2-propan-2-yloxybenzoyl chloride
• 2-(propan-2-yloxy)benzoyl chloride
• AKOS005173221
• 2-[(Propan-2-yl)oxy]benzoyl chloride
• EN300-760936
• 3-Pentenoic acid, 2-cyano-3-ethyl-2-methyl-, ethyl ester
• CIYMDTDRZWFTTL-UHFFFAOYSA-N
• MFCD11111058
• 2-iso-Propoxybenzoyl chloride
• DTXSID40579669
• 2-Isopropoxybenzoylchloride
• 2-isopropoxybenzoyl chloride

• MDL： MFCD11111058
• Inchi： 1S/C10H11ClO2/c1-7(2)13-9-6-4-3-5-8(9)10(11)12/h3-7H,1-2H3
• InChI Key： CIYMDTDRZWFTTL-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1OC(C)C)=O

Computed Properties

• Exact Mass: 198.04483
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3